Cas no 61246-68-2 (2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-)
61246-68-2 structure
Product Name:2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-
CAS No:61246-68-2
MF:C10H13N5O2
MW:235.242521047592
CID:487203
PubChem ID:466939
Update Time:2025-04-19
2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-
- [(2R,5S)-5-(6-aminopurin-9-yl)oxolan-2-yl]methanol
- .beta.-L-ddA
- .beta.-L-2',3'-Dideoxyadenosine
- L-d2A
- DTXSID00332813
- [(2R,5S)-5-(6-aminopurin-9-yl)tetrahydrofuran-2-yl]methanol
- L-ddA
- 61246-68-2
- AKOS032949884
- SCHEMBL1374909
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- Inchi: 1S/C10H13N5O2/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(3-16)17-7/h4-7,16H,1-3H2,(H2,11,12,13)/t6-,7+/m1/s1
- InChI Key: WVXRAFOPTSTNLL-RQJHMYQMSA-N
- SMILES: O1[C@@H](CO)CC[C@H]1N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 235.10709
- Monoisotopic Mass: 235.10692467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 99.1Ų
Experimental Properties
- PSA: 99.08
2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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